Cas no 2192746-61-3 (N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide)

• Product Name: N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide
• CAS No: 2192746-61-3
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6606036
• PubChem ID: 131702356
• Update Time: 2025-07-10

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide
• F6573-0138
• N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-(3-methylthiophen-2-yl)propanamide
• 2192746-61-3
• N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-(3-methylthiophen-2-yl)propanamide
• AKOS040705194
• N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(3-methylthiophen-2-yl)propanamide

• Inchi： 1S/C18H20N4OS/c1-13-8-10-24-17(13)5-6-18(23)20-12-14-3-4-15(19-11-14)16-7-9-21-22(16)2/h3-4,7-11H,5-6,12H2,1-2H3,(H,20,23)
• InChI Key： DTYRLHYFYXAIRD-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(NCC1=CN=C(C=C1)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Additional information on N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide

Introduction to N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide (CAS No. 2192746-61-3)

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide, identified by its CAS number 2192746-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule, featuring a pyrazole ring, a pyridine moiety, and a thiophene derivative, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-(3-methylthiophen-2-yl)propanamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of the 1-methyl-1H-pyrazol moiety enhances its binding affinity to biological targets, while the pyridine and thiophene components contribute to its stability and solubility. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ymethyl}-3-(3-methylthiophen-2-yl)propanamide has emerged as a compound of interest due to its potential pharmacological properties. Studies have demonstrated that this molecule can interact with multiple biological pathways, suggesting its utility in treating conditions such as inflammation, cancer, and neurodegenerative disorders. The ability of this compound to modulate these pathways is attributed to its unique structural features, which allow it to bind effectively to relevant targets.

The synthesis of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ymethyl}-3-(3-methylthiophen-2-yl)propanamide involves a series of well-designed chemical reactions that require precise control over reaction conditions. The process typically begins with the preparation of key intermediates such as the methylthiophene derivative, which is then coupled with the pyrazole and pyridine components through condensation reactions. The final step involves the formation of the amide linkage, which is critical for the compound's biological activity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

Evaluation of the pharmacological properties of N-{6-(1-methyl-heterocyclic ring)-pyridine-substituted amide} has been conducted using both in vitro and in vivo models. In vitro studies have revealed that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby potentially reducing tumor growth and metastasis. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and signaling pathways.

In vivo studies have further supported the therapeutic potential of N-{6-(1-methyl-heterocyclic ring)-pyridine-substituted amide6-(1-methyl-heterocyclic ring)-pyridine-substituted amide} could be developed into a novel therapeutic agent for human use.

The development of new drugs often involves rigorous safety testing to ensure their efficacy and minimize potential side effects. N-{N-{6-(1-methypyrazol)-5-y]pyridin]-substituted propanamide derivative} has undergone preliminary toxicology studies, which have shown no significant adverse effects at tested doses. However, further research is needed to fully understand its long-term safety profile. Future studies will focus on optimizing dosages, identifying potential drug-drug interactions, and exploring new applications for this compound.

The significance of N-{N-{6-(1-methypyrazol)-5-y]pyridin]-substituted propanamide derivative} extends beyond its immediate therapeutic applications. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers can use this compound as a scaffold for designing analogs with enhanced biological activity or improved pharmacokinetic properties. This approach is particularly useful in drug discovery pipelines where lead optimization is critical for successful candidate development.

The role of computational chemistry in understanding the behavior of complex molecules like N-{N-{6-(1-methypyrazol)-5-y]pyridin]-substituted propanamide derivative} cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound interacts with biological targets at the atomic level. These insights help researchers refine their experimental designs and accelerate the drug discovery process.

In conclusion, N-{N-{6-(1-methypyrazol)-5-y]pyridin]-substituted propanamide derivative} (CAS No. 2192746-61-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activity, making it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various human diseases.